4-(4-hydroxyphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-(4-hydroxyphenyl)-1-propan-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C15H17N3O2/c1-9(2)18-15-13(8-16-18)12(7-14(20)17-15)10-3-5-11(19)6-4-10/h3-6,8-9,12,19H,7H2,1-2H3,(H,17,20)
• InChI Key: TZINRTVVYOWOOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=N1)C(CC(=O)N2)C3=CC=C(C=C3)O
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

This compound is a derivative of pyrazolo[3,4-b]pyridin-6-one. Pyrazolo[3,4-b]pyridin-6-one derivatives have been found to be useful synthetic precursors for a variety of pyranopyridine derivatives.

Synthesis Analysis

An effective one-pot strategy was developed for the synthesis of 4-arylpyrazolo[3,4-b]pyridin-6-ones. The reactions of this compound with aromatic aldehydes and malononitrile using triethylamine as the catalyst in ethanol under refluxing condition were reported.

Chemical Reactions Analysis

The interaction of this compound with aromatic aldehydes and malononitrile using triethylamine as the catalyst in ethanol under refluxing condition has been reported. This domino reaction suggests a novel mechanism comprising of Michael addition followed by amination, subsequent intramolecular amidation and finally dehydronitrosation.

Mechanism of Action

Target of Action

The primary target of this compound is tubulin , a protein that plays a crucial role in cell division . Tubulin forms the microtubules, which are essential for the formation of the mitotic spindle during cell division .

Mode of Action

The compound interacts with tubulin by binding to the colchicine site . This binding inhibits the polymerization of microtubules, disrupting the formation of the mitotic spindle and thereby inhibiting cell division . This leads to cell cycle arrest in the G2/M phase and eventually to apoptosis of cancer cells .

Biochemical Pathways

The compound’s action on tubulin affects the cell cycle and apoptosis pathways . By inhibiting microtubule polymerization, the compound disrupts the normal progression of the cell cycle, leading to arrest in the G2/M phase . This disruption triggers the intrinsic pathway of apoptosis, leading to cell death .

Result of Action

The result of the compound’s action is the inhibition of cell migration, cell cycle arrest in the G2/M phase, and apoptosis of cancer cells . This makes the compound a potential anticancer agent, particularly against cancers where rapid cell division is a characteristic feature .

Future Directions

While the future directions for this specific compound are not explicitly mentioned in the search results, it is known that chromanone, a similar compound, has been identified as a novel starting point for further development of anticancer agents that target tubulin. This suggests that similar compounds could also be potential targets for future research and development in the field of anticancer therapeutics.